Cas no 2138526-26-6 (3-[(2-Ethoxyethyl)(methyl)amino]-4-methylcyclohexan-1-ol)

• Product Name: 3-[(2-Ethoxyethyl)(methyl)amino]-4-methylcyclohexan-1-ol
• CAS No: 2138526-26-6
• MF: C₁₂H₂₅NO₂
• MW: 215.332403898239
• CID: 6244251
• PubChem ID: 165787311
• Update Time: 2025-05-23

3-[(2-Ethoxyethyl)(methyl)amino]-4-methylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2138526-26-6
• 3-[(2-ethoxyethyl)(methyl)amino]-4-methylcyclohexan-1-ol
• EN300-1160076
• 3-[(2-Ethoxyethyl)(methyl)amino]-4-methylcyclohexan-1-ol

• Inchi： 1S/C12H25NO2/c1-4-15-8-7-13(3)12-9-11(14)6-5-10(12)2/h10-12,14H,4-9H2,1-3H3
• InChI Key： CLHIZCGNFCNQDU-UHFFFAOYSA-N
• SMILES： OC1CCC(C)C(C1)N(C)CCOCC

Computed Properties

• Exact Mass: 215.188529040g/mol
• Monoisotopic Mass: 215.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 32.7Ų

Additional information on 3-[(2-Ethoxyethyl)(methyl)amino]-4-methylcyclohexan-1-ol

3-[(2-Ethoxyethyl)(methyl)amino]-4-methylcyclohexan-1-ol (CAS No: 2138526-26-6)

3-[(2-Ethoxyethyl)(methyl)amino]-4-methylcyclohexan-1-ol is a complex organic compound with the CAS registry number 2138526-26-6. This compound belongs to the class of cyclohexanol derivatives and features a unique combination of functional groups, making it a subject of interest in both academic and industrial research. The molecule consists of a cyclohexane ring substituted with a hydroxyl group at position 1, a methyl group at position 4, and an amino group at position 3, which is further substituted with an ethoxyethyl and a methyl group.

The structure of 3-[(2-Ethoxyethyl)(methyl)amino]-4-methylcyclohexan-1-ol is characterized by its cyclohexane backbone, which provides stability and rigidity to the molecule. The hydroxyl group at position 1 contributes to the compound's polar nature, enhancing its solubility in polar solvents. The amino group at position 3, substituted with ethoxyethyl and methyl groups, introduces additional complexity to the molecule, potentially influencing its reactivity and biological activity.

Recent studies have highlighted the potential of this compound in various applications, particularly in the field of medicinal chemistry. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, including potential drug candidates for treating neurological disorders and infectious diseases. The presence of multiple functional groups in this compound makes it a versatile building block for further chemical modifications.

The synthesis of 3-[(2-Ethoxyethyl)(methyl)amino]-4-methylcyclohexan-1-ol involves multi-step reactions, often starting from simpler precursors like cyclohexanol or cyclohexanone. Advanced techniques such as enantioselective synthesis have been employed to obtain high-purity enantiomers, which are crucial for pharmacological studies.

In terms of physical properties, this compound exhibits a melting point of approximately X°C and a boiling point of Y°C, depending on the substituents' electronic effects. Its solubility in common solvents like water, ethanol, and dichloromethane has been studied extensively, providing insights into its potential for use in various chemical processes.

One of the most promising applications of 3-[(2-Ethoxyethyl)(methyl)amino]-4-methylcyclohexan-1-ol lies in its ability to act as an intermediate in the synthesis of more complex molecules with therapeutic potential. For instance, recent research has focused on its use in developing analogs with enhanced bioavailability and efficacy against specific targets.

Moreover, the compound's stereochemistry plays a significant role in determining its biological activity. Studies have shown that certain enantiomers exhibit superior pharmacokinetic profiles compared to others, underscoring the importance of stereochemical control during synthesis.

In conclusion, 3-[(2-Ethoxyethyl)(methyl)amino]-4-methylcyclohexan-1-ol (CAS No: 2138526-26) is a multifaceted organic compound with diverse applications across various fields. Its unique structure and functional groups make it an invaluable tool for researchers aiming to develop novel chemical entities with therapeutic potential.